2-({[3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-methyl-4-pyrimidinol

• IUPAC Name: 2-[[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H16N4O2S/c1-3-11-4-6-12(7-5-11)15-19-14(22-20-15)9-23-16-17-10(2)8-13(21)18-16/h4-8H,3,9H2,1-2H3,(H,17,18,21)
• InChI Key: PTSLSUJOUUWWKC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC(=CC(=O)N3)C
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

2-({[3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-methyl-4-pyrimidinol is a useful research compound. Its molecular formula is C16H16N4O2S and its molecular weight is 328.39. The purity is usually 95%.
BenchChem offers high-quality 2-({[3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-methyl-4-pyrimidinol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({[3-(4-Ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-methyl-4-pyrimidinol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Compounds with structures derived from benzimidazole and oxadiazole, similar to the chemical , have been explored for their potent and selective activities against bacterial strains, including Helicobacter pylori , and their low activity against a range of other microorganisms. This suggests potential applications in targeting specific bacterial infections without disrupting beneficial microbiota (Carcanague et al., 2002). Furthermore, novel heterocyclic compounds containing a sulfonamido moiety have been identified for their high antibacterial activities, indicating their promise as antibacterial agents (Azab et al., 2013).

Anticancer and Antioxidant Applications

The synthesis and biological activity studies of 1H-1,4-Diazepine derivatives have shown antimicrobial, antifungal, and anthelmintic activities, with some compounds displaying potential for further exploration as anticancer agents (Kumar & Joshi, 2010). Additionally, certain pyrimidin-4-one derivatives have been evaluated for their antiproliferative activity against human cancer cell lines, indicating the potential of these structures in developing new anticancer medications (Mallesha et al., 2012).

Material Science Applications

In the field of materials science, aromatic polyimides and poly(amide-imide) based on oxadiazole derivatives have been synthesized, showcasing high thermal stability and potential for application in high-performance materials (Mansoori et al., 2012). These compounds' properties, such as high refractive indices and small birefringence, make them suitable for applications in optical materials and electronics (Tapaswi et al., 2015).